Cas no 820240-99-1 (Benzoxazole, 5-methyl-2-[2-(trifluoromethyl)[1,1'-biphenyl]-4-yl]-)

• Product Name: Benzoxazole, 5-methyl-2-[2-(trifluoromethyl)[1,1'-biphenyl]-4-yl]-
• CAS No: 820240-99-1
• MF: C₂₁H₁₄F₃NO
• MW: 353.3371758461
• CID: 700400
• PubChem ID: 68454120
• Update Time: 2025-04-19

Benzoxazole, 5-methyl-2-[2-(trifluoromethyl)[1,1'-biphenyl]-4-yl]- Chemical and Physical Properties

Names and Identifiers

• Benzoxazole, 5-methyl-2-[2-(trifluoromethyl)[1,1'-biphenyl]-4-yl]-
• 5-methyl-2-[4-phenyl-3-(trifluoromethyl)phenyl]-1,3-benzoxazole
• 820240-99-1
• 5-Methyl-2-[2-(trifluoromethyl)[1,1'-biphenyl]-4-yl]-1,3-benzoxazole
• DTXSID70738383
• SCHEMBL2949797
• WHLOQNBSLHFIJX-UHFFFAOYSA-N

• Inchi： 1S/C21H14F3NO/c1-13-7-10-19-18(11-13)25-20(26-19)15-8-9-16(14-5-3-2-4-6-14)17(12-15)21(22,23)24/h2-12H,1H3
• InChI Key： WHLOQNBSLHFIJX-UHFFFAOYSA-N
• SMILES： FC(C1C=C(C=CC=1C1C=CC=CC=1)C1=NC2C=C(C)C=CC=2O1)(F)F

Computed Properties

• Exact Mass: 353.10274856g/mol
• Monoisotopic Mass: 353.10274856g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 2
• Complexity: 476
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.3
• Topological Polar Surface Area: 26Ų